Cas no 124730-05-8 (Benzene, 1,4-dimethyl-2-(trichloromethyl)-)

• Product Name: Benzene, 1,4-dimethyl-2-(trichloromethyl)-
• CAS No: 124730-05-8
• MF: C₉H₉Cl₃
• MW: 223.5267598629
• CID: 1217157
• PubChem ID: 14568795
• Update Time: 2025-04-20

Benzene, 1,4-dimethyl-2-(trichloromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,4-dimethyl-2-(trichloromethyl)-
• DTXSID901278308
• 1,4-dimethyl-2-(trichloromethyl)benzene
• 124730-05-8

• Inchi： 1S/C9H9Cl3/c1-6-3-4-7(2)8(5-6)9(10,11)12/h3-5H,1-2H3
• InChI Key： SRWYXOXDJXCKOM-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C)C=CC=1C)(Cl)Cl

Computed Properties

• Exact Mass: 221.97717
• Monoisotopic Mass: 221.976983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0